Cas no 67279-23-6 (1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione)

• Product Name: 1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione
• CAS No: 67279-23-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD27927305
• CID: 526492
• PubChem ID: 313920
• Update Time: 2025-06-11

1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Phthalazinedione,2,3,5,6,7,8-hexahydro-
• 2,3,5,6,7,8-Hexahydrophthalazine-1,4-dione
• 2,3,5,6,7,8-Hexahydro-phthalazin-1,4-dion
• 2,3,5,6,7,8-hexahydro-phthalazin-1,4-dione
• 2,3,5,6,7,8-hexahydro-phthalazine-1,4-dione
• 2,3,5,6,7,8-Hexahydrophthalazine-1.4-dione
• AC1L7OIQ
• NSC229983
• SureCN1203919
• SureCN6934942
• 1,4-dihydroxy-5,6,7,8-tetrahydrophthalazine
• IQOSUJMDLDGCKD-UHFFFAOYSA-N
• 3,4-tetrahydrophthalazin-1,4-dion
• AK164150
• ST24038475
• 1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione

• MDL： MFCD27927305
• Inchi： 1S/C8H10N2O2/c11-7-5-3-1-2-4-6(5)8(12)10-9-7/h1-4H2,(H,9,11)(H,10,12)
• InChI Key： IQOSUJMDLDGCKD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(NN1)=O)CCCC2

Computed Properties

• Exact Mass: 166.0743
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Topological Polar Surface Area: 58.2

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione

Recent Advances in the Study of 1,2,3,4,5,6,7,8-Octahydrophthalazine-1,4-dione (CAS: 67279-23-6)

The compound 1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione (CAS: 67279-23-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione, with several research groups reporting novel synthetic routes that improve yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis method using catalytic hydrogenation, which significantly reduced the production cost and environmental impact. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro and in vivo studies have revealed that 1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione exhibits notable anti-inflammatory and antioxidant properties. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant activity was found to be comparable to that of well-known antioxidants like ascorbic acid, further broadening its therapeutic potential.

Another area of interest is the compound's role in cancer research. A 2024 study published in European Journal of Medicinal Chemistry explored the anti-proliferative effects of 1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione on various cancer cell lines. The results indicated that the compound induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway, with minimal toxicity to normal cells. These findings position the compound as a potential lead for developing novel anti-cancer agents.

Despite these promising results, challenges remain in the clinical translation of 1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione. Pharmacokinetic studies are still in the early stages, and further optimization of its bioavailability and metabolic stability is required. However, the compound's multifaceted biological activities and synthetic accessibility make it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 1,2,3,4,5,6,7,8-octahydrophthalazine-1,4-dione (CAS: 67279-23-6) represents a promising scaffold for drug discovery, with demonstrated anti-inflammatory, antioxidant, and anti-cancer properties. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant advancements in the development of novel therapeutic agents.